Cas no 2228975-05-9 (1-(2-azidoethyl)-4-methoxy-2-nitrobenzene)

• Product Name: 1-(2-azidoethyl)-4-methoxy-2-nitrobenzene
• CAS No: 2228975-05-9
• MF: C₉H₁₀N₄O₃
• MW: 222.200701236725
• CID: 6040712
• PubChem ID: 165801778
• Update Time: 2025-05-22

1-(2-azidoethyl)-4-methoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-4-methoxy-2-nitrobenzene
• 2228975-05-9
• EN300-1797766

• Inchi： 1S/C9H10N4O3/c1-16-8-3-2-7(4-5-11-12-10)9(6-8)13(14)15/h2-3,6H,4-5H2,1H3
• InChI Key： UFFUVZWONIWXKN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)[N+](=O)[O-])CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 222.07529019g/mol
• Monoisotopic Mass: 222.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 69.4Ų

Additional information on 1-(2-azidoethyl)-4-methoxy-2-nitrobenzene

1-(2-Azidoethyl)-4-methoxy-2-nitrobenzene (CAS 2228975-05-9): A Versatile Intermediate for Organic Synthesis and Biomedical Research

1-(2-Azidoethyl)-4-methoxy-2-nitrobenzene (CAS 2228975-05-9) is a specialized aromatic compound that has gained significant attention in modern organic chemistry and materials science. This nitrobenzene derivative features a unique combination of functional groups, including an azidoethyl moiety and a methoxy group, making it particularly valuable for click chemistry applications and bioconjugation strategies.

The compound's structural features have made it a subject of interest in recent drug discovery research, particularly in the development of targeted therapeutics and diagnostic probes. Its azide functionality enables efficient participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, which are fundamental to many biomolecular labeling techniques and polymer modification processes.

Recent studies have highlighted the potential of 1-(2-azidoethyl)-4-methoxy-2-nitrobenzene in photopharmacology, where its nitroaromatic structure shows interesting light-responsive properties. This characteristic aligns with current research trends in stimuli-responsive materials and controlled release systems, addressing common search queries about "photoactive pharmaceutical compounds" and "light-triggered drug delivery."

From a synthetic chemistry perspective, this compound serves as an excellent building block for creating more complex molecular architectures. The methoxy group offers opportunities for further electrophilic aromatic substitution, while the nitro group can be reduced to various functional groups or participate in nucleophilic aromatic substitution reactions. These properties make it valuable for researchers investigating "multifunctional aromatic compounds" or "versatile synthetic intermediates."

In material science applications, 1-(2-azidoethyl)-4-methoxy-2-nitrobenzene has shown promise in the development of advanced polymeric materials. Its ability to participate in both click chemistry and polymer modification reactions makes it particularly useful for creating functionalized surfaces and smart materials, topics that frequently appear in searches related to "next-generation material design."

The compound's stability and solubility characteristics have also made it attractive for bioconjugation applications. Researchers working on antibody-drug conjugates (ADCs) and protein labeling often search for compounds like 1-(2-azidoethyl)-4-methoxy-2-nitrobenzene that can serve as linker molecules or reporter groups in complex biological systems.

Recent advances in analytical characterization techniques have enabled more detailed studies of this compound's properties. Modern spectroscopic methods, including NMR and mass spectrometry, have provided valuable insights into its structural features and reactivity patterns, addressing common questions about "characterization of azide-containing compounds."

From a safety perspective, while 1-(2-azidoethyl)-4-methoxy-2-nitrobenzene requires standard laboratory precautions, its stability profile makes it suitable for various research applications. This aspect is particularly important for researchers searching for "stable azide compounds" or "safe handling of nitroaromatics."

The commercial availability of 1-(2-azidoethyl)-4-methoxy-2-nitrobenzene has increased in recent years, reflecting growing demand from both academic and industrial research sectors. Suppliers often highlight its purity and consistency, which are critical factors for researchers investigating "high-quality synthetic intermediates" or "reliable building blocks for drug discovery."

Future research directions for this compound may include exploration of its electronic properties for organic electronics applications or further investigation of its photochemical behavior. These potential applications align with current scientific trends and frequently searched topics like "organic semiconductor materials" and "photoactive compounds for optoelectronics."

In conclusion, 1-(2-azidoethyl)-4-methoxy-2-nitrobenzene (CAS 2228975-05-9) represents a versatile and valuable compound in modern chemical research. Its unique combination of functional groups and reactivity patterns continues to inspire innovative applications across multiple scientific disciplines, from medicinal chemistry to advanced materials development.